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Compound of Interest

Compound Name: 3-Cyclopropylpyridin-4-amine

Cat. No.: B594301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Cyclopropylpyridin-4-amine, a

heterocyclic amine of interest in medicinal chemistry and drug discovery. Due to its nascent

stage in widespread research, this document focuses on the available information regarding its

identification, sourcing, and what can be inferred about its properties and potential synthesis.

Core Compound Identification
The primary identifier for 3-Cyclopropylpyridin-4-amine is through its hydrochloride salt, as a

specific CAS (Chemical Abstracts Service) number for the free base is not readily found in

public databases. This suggests that the compound is most commonly handled and supplied in

its salt form.

Table 1: Compound Identification

Form CAS Number

Hydrochloride Salt 2460754-36-1

Free Base Not explicitly assigned
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Currently, 3-Cyclopropylpyridin-4-amine is available from a limited number of specialized

chemical suppliers, primarily as its hydrochloride salt.

Table 2: Identified Suppliers

Supplier Form Supplied

ChemShuttle 3-cyclopropylpyridin-4-amine hydrochloride

Researchers seeking to acquire this compound should reference the CAS number 2460754-

36-1 to ensure the procurement of the correct chemical entity.

Physicochemical Properties (Inferred)
Detailed experimental data on the physicochemical properties of 3-Cyclopropylpyridin-4-
amine is scarce. However, based on its chemical structure, some properties can be inferred.

Table 3: Predicted Physicochemical Properties

Property Predicted Value Notes

Molecular Formula C₈H₁₀N₂

Molecular Weight 134.18 g/mol

Appearance
Likely a solid at room

temperature

Based on similar pyridine

derivatives

Solubility
Expected to be soluble in

organic solvents

The hydrochloride salt should

exhibit solubility in polar protic

solvents, including water.

Basicity (pKa)
Estimated to be in the range of

5-7

The pyridine nitrogen is basic.

The amino group contributes

to the overall basicity.
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A detailed, publicly available experimental protocol for the synthesis of 3-Cyclopropylpyridin-
4-amine is not currently available. The synthesis of related cyclopropyl-substituted pyridines

often involves multi-step sequences. A plausible synthetic approach could involve the

introduction of the cyclopropyl group onto a pre-functionalized pyridine ring, followed by the

installation of the amine group.

Hypothetical Synthetic Workflow:

The following diagram illustrates a generalized, hypothetical workflow for the synthesis of 3-
Cyclopropylpyridin-4-amine. This is not a confirmed experimental protocol but represents a

logical synthetic strategy based on established organic chemistry principles.
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Hypothetical Synthesis Workflow

Starting Pyridine Derivative
(e.g., 3-halo-4-nitropyridine)

Cyclopropylation Reaction
(e.g., Suzuki or Negishi coupling)

Cyclopropylboronic acid or Cyclopropylzinc reagent

3-Cyclopropyl-4-nitropyridine

Reduction of Nitro Group
(e.g., Catalytic Hydrogenation)

H₂, Pd/C

3-Cyclopropylpyridin-4-amine

Salt Formation
(Treatment with HCl)

HCl in ether or isopropanol

3-Cyclopropylpyridin-4-amine Hydrochloride
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Research Progression Pathway

Compound Acquisition
(as Hydrochloride Salt)

Conversion to Free Base
(if required)

Structural and Purity Analysis
(NMR, MS, HPLC)

In vitro Biological Screening
(e.g., Receptor Binding, Enzyme Assays)

In vivo Studies
(Pharmacokinetics, Efficacy Models)

Lead Optimization
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-Cyclopropylpyridin-4-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-
and-supplier]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b594301?utm_src=pdf-body-img
https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-and-supplier
https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-and-supplier
https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-and-supplier
https://www.benchchem.com/product/b594301#3-cyclopropylpyridin-4-amine-cas-number-and-supplier
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b594301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

